Cas no 6641-42-5 ( )
structure
Product Name:
CAS No:6641-42-5
MF:C10H12N2
MW:160.215682029724
CID:963948
PubChem ID:238487
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- bicyclo[2.2.2]octane-2,3-dicarbonitrile
- NSC-47608
- 6303-65-7
- DTXSID90978946
- NSC47608
- NSC42842
- NSC-42842
- 6641-42-5
- Bicyclo[2.2.2]octane-2,3-dicarbonitrile,trans-
- DS-007267
-
-
- Inchi: 1S/C10H12N2/c11-5-9-7-1-2-8(4-3-7)10(9)6-12/h7-10H,1-4H2
- InChI Key: KQVJLZRILSXTIY-UHFFFAOYSA-N
- SMILES: N#CC1C(C#N)C2CCC1CC2
Computed Properties
- Exact Mass: 160.100048391g/mol
- Monoisotopic Mass: 160.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 47.6Ų
Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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